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An In-depth Technical Guide to 3-Nitrosalicylic Acid Sodium Salt A Senior Application

Scientist's Reference for Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Nitrosalicylic Acid and its sodium

salt, with a primary focus on its molecular weight and physicochemical properties. Designed for

researchers, scientists, and professionals in drug development, this document delves into the

synthesis, characterization, applications, and safety considerations associated with this

compound. By synthesizing technical data with practical insights, this guide serves as an

authoritative resource, explaining the causality behind experimental choices and grounding all

claims in verifiable, cited literature. The significance of converting the parent acid to its sodium

salt form is explored within the context of pharmaceutical development, highlighting the

strategic advantages in modifying a compound's properties to enhance its therapeutic potential.

Introduction
3-Nitrosalicylic acid (2-Hydroxy-3-nitrobenzoic acid) is an important chemical intermediate

derived from the nitration of salicylic acid.[1] While the parent acid has its own utility,

particularly in dye chemistry, its properties can be strategically modified for broader applications

through the formation of salts.[1][2] The sodium salt of 3-Nitrosalicylic Acid is of particular

interest in the pharmaceutical and chemical research sectors.
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The process of converting an Active Pharmaceutical Ingredient (API) into a salt is a

cornerstone of drug development, with an estimated 50% of all drugs administered as salts.[3]

[4] This conversion is not merely a chemical formality; it is a critical strategy to overcome

suboptimal physicochemical or biopharmaceutical properties of the parent molecule, such as

poor solubility, stability, or bioavailability.[3][4] This guide will provide the core technical data for

3-Nitrosalicylic Acid Sodium Salt and contextualize its relevance within the broader

principles of pharmaceutical salt selection.

Core Physicochemical Properties
A precise understanding of a compound's physicochemical properties is fundamental to its

application in any scientific endeavor. The molecular weight, in particular, is a critical parameter

for stoichiometric calculations in synthesis, formulation, and analytical testing.

Molecular Formula and Weight
The molecular weight of the compound varies depending on whether it is in its acidic, salt, or

hydrated form. It is crucial to use the correct value corresponding to the specific form of the

material being used.

Compound Form Molecular Formula
Molar Mass ( g/mol
)

Source(s)

3-Nitrosalicylic Acid

Sodium Salt
C₇H₄NNaO₅ 205.10

3-Nitrosalicylic Acid

(Anhydrous)
C₇H₅NO₅ 183.12 [1][5][6]

3-Nitrosalicylic Acid

Monohydrate
C₇H₇NO₆ 201.13 [7]

Additional Physicochemical Data
The following table summarizes other key properties of the parent acid, 3-Nitrosalicylic Acid,

which inform the handling, storage, and application of both the acid and its corresponding

sodium salt.
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Property Value Source(s)

Appearance Yellow crystalline solid [1][6]

CAS Number 85-38-1 [1][8][5]

Melting Point 142-147 °C [8]

Solubility

Slightly soluble in water; freely

soluble in alcohol, benzene,

chloroform, ether.

[1]

Density 1.63 g/cm³ [6]

Synthesis and Manufacturing
The production of 3-Nitrosalicylic Acid Sodium Salt is a two-stage process: first, the

synthesis of the parent acid, and second, its conversion to the sodium salt. The regioselectivity

of the initial nitration step is a critical challenge that dictates the purity of the final product.

Synthesis of 3-Nitrosalicylic Acid
The primary method for synthesizing 3-Nitrosalicylic Acid is the direct nitration of salicylic acid.

This reaction is notoriously difficult to control, as it typically yields a mixture of 3-nitro and 5-

nitro isomers.[1][9] The reaction conditions, particularly temperature and the choice of nitrating

agent, are paramount to maximizing the yield of the desired 3-nitro isomer.

Expert Insight: The nitration of salicylic acid is a highly exothermic reaction. Failure to maintain

strict temperature control (e.g., below 15°C) can lead to the formation of undesired byproducts,

including dinitrated compounds and even potentially explosive picric acid.[10][11] This

necessitates the use of ice baths and slow, controlled addition of reagents.

The following diagram illustrates a typical workflow for the synthesis and purification of 3-

Nitrosalicylic Acid.
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Caption: Experimental workflow for the synthesis and purification of 3-Nitrosalicylic Acid.
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Experimental Protocol: Synthesis of 3-Nitrosalicylic Acid (This protocol is a synthesis of

established methods and should be performed with appropriate safety precautions by trained

personnel.)[12][13]

Preparation: In a flask equipped with a magnetic stirrer and placed in an ice-salt bath, slowly

add 100 g of salicylic acid to 1200 mL of sulfuric acid (d=1.52 g/mL), ensuring the

temperature is maintained between 10-15°C.[13]

Nitration: To this mixture, slowly add 130 g of sodium nitrite dissolved in 150 mL of water.

The rate of addition must be carefully controlled to keep the temperature within the 10-15°C

range.[13]

Reaction: Continue stirring the mixture for 4 hours at 10-15°C.

Warming: After 4 hours, warm the mixture to 50°C and hold until the evolution of nitrous

fumes ceases.[13] This step helps to drive the reaction to completion.

Crystallization: Cool the reaction mixture. The product, 3-Nitrosalicylic Acid, will crystallize

out of the solution.

Purification: Filter the crude product, wash thoroughly with cold water, and recrystallize from

hot water to yield purified needles of 3-Nitrosalicylic Acid.[13]

Formation of 3-Nitrosalicylic Acid Sodium Salt
The conversion of the parent acid to its sodium salt is a straightforward acid-base

neutralization. This process is typically high-yielding and serves to improve the aqueous

solubility of the compound.

Experimental Protocol: Salt Formation

Dissolution: Dissolve a known molar quantity of purified 3-Nitrosalicylic Acid in a suitable

solvent, such as ethanol.

Neutralization: Add one molar equivalent of sodium hydroxide (or another suitable sodium

base like sodium bicarbonate) dissolved in water, dropwise, while stirring.
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Isolation: The sodium salt will precipitate out of the solution. The product can be isolated by

filtration or by removing the solvent under reduced pressure.

Drying: Dry the resulting solid in a vacuum oven to remove any residual solvent.

Analytical Characterization
To ensure the identity, purity, and quality of the synthesized material, a suite of analytical

techniques must be employed.

High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining

the purity of the final product and quantifying the ratio of 3-nitro to 5-nitro isomers.[8] A purity

of ≥98.0% is a common commercial standard.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure of the compound, ensuring the nitro group is in the correct

position on the aromatic ring.[14]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the key functional groups

present in the molecule, such as the hydroxyl (-OH), carboxylic acid (-COOH), and nitro (-

NO₂) groups.

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.

[14]

Applications in Research and Drug Development
The utility of 3-Nitrosalicylic Acid Sodium Salt extends from its role as a chemical

intermediate to its potential in pharmaceutical formulations.

Rationale for Pharmaceutical Salt Selection
The decision to develop a salt form of a drug is driven by the need to optimize its properties for

therapeutic use. The parent 3-Nitrosalicylic Acid, being an organic acid, has limited aqueous

solubility.[1] Converting it to the sodium salt dramatically increases its polarity and,

consequently, its solubility in water. This is a critical consideration for many drug delivery

routes.
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The diagram below illustrates the key objectives and benefits of pharmaceutical salt formation.

Suboptimal Properties

Improved Properties

Parent API
(e.g., 3-Nitrosalicylic Acid)

Poor Solubility Low Stability Poor Bioavailability

Salt Formation
(+ Counterion, e.g., Na⁺)

Increased Solubility
& Dissolution Rate Enhanced Stability Improved Bioavailability Better Manufacturing

Properties

Click to download full resolution via product page

Caption: Rationale for converting an API into a salt form in drug development.

This strategic modification can lead to:

Improved Bioavailability: Higher solubility often leads to a faster dissolution rate in the

gastrointestinal tract, which can significantly improve the rate and extent of drug absorption.

[15]

Enhanced Stability: Certain salt forms can be more crystalline and less hygroscopic than the

parent drug, leading to better chemical and physical stability during storage.

Simplified Formulation: A highly soluble salt form is often easier to formulate into various

dosage forms, especially aqueous solutions for injection.

Other Applications
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Beyond pharmaceuticals, 3-Nitrosalicylic Acid and its derivatives are used as:

Corrosion Inhibitors: It can be used as a supporting electrolyte for the electrodeposition of

protective polymer films on metals.[2]

Chelating Agents: It can act as a ligand to form complexes with metal ions like iron and

aluminum.[2]

Safety and Handling
3-Nitrosalicylic Acid is classified as an irritant. All handling should be performed in accordance

with the Safety Data Sheet (SDS) and good laboratory practices.[5][16]

Hazard Class GHS Classification
Precautionary
Statements

Source(s)

Skin Irritation
H315: Causes skin

irritation

P264, P280,

P302+P352
[5][17]

Eye Irritation
H319: Causes serious

eye irritation

P280,

P305+P351+P338
[5][17]

Respiratory Irritation
H335: May cause

respiratory irritation

P261, P271,

P304+P340
[5][17]

Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area, preferably a fume hood.

Eye/Face Protection: Wear safety glasses with side shields or goggles.

Skin Protection: Handle with impervious gloves (e.g., nitrile). Wear a lab coat.

Respiratory Protection: If dust is generated, use an approved N95 (US) or equivalent dust

mask.[16]

Conclusion
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3-Nitrosalicylic Acid Sodium Salt is a compound whose value is understood through both its

intrinsic chemical properties and the strategic advantages conferred by its salt form. With a

molecular weight of 205.10 g/mol , it stands as a chemically modified version of its parent acid,

engineered for enhanced utility, particularly in applications requiring high aqueous solubility. For

researchers and drug developers, a thorough understanding of its synthesis, characterization,

and the rationale behind its use is essential for leveraging its full potential in creating safer,

more effective chemical and pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Nitrosalicylic Acid [drugfuture.com]

2. 3-Nitrosalicylic acid | 85-38-1 [chemicalbook.com]

3. pharmtech.com [pharmtech.com]

4. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations -
PMC [pmc.ncbi.nlm.nih.gov]

5. 3-Nitrosalicylic acid | C7H5NO5 | CID 6807 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. solubilityofthings.com [solubilityofthings.com]

7. 3-Nitrosalicylic acid monohydrate | C7H7NO6 | CID 71586850 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 3-硝基水杨酸 ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

9. researchgate.net [researchgate.net]

10. youtube.com [youtube.com]

11. researchgate.net [researchgate.net]

12. 3-Nitrosalicylic acid synthesis - chemicalbook [chemicalbook.com]

13. prepchem.com [prepchem.com]

14. 3-NITROSALICYLIC ACID SODIUM SALT(164915-53-1) 13C NMR spectrum
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b576111?utm_src=pdf-body
https://www.benchchem.com/product/b576111?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207404.htm
https://www.pharmtech.com/view/salt-selection-drug-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC6100526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6100526/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://www.solubilityofthings.com/2-hydroxy-3-nitro-benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid-monohydrate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/73815
https://www.researchgate.net/publication/254370021_Improved_Synthesis_of_3-Nitrosalicylic_Acid
https://www.youtube.com/watch?v=6yqY1hxaBT8
https://www.researchgate.net/publication/231536542_Solubility_of_5-Nitro-_and_3-Nitrosalicylic_Acids_in_an_Acetic_AcidNitric_Acid_Mixture
https://www.chemicalbook.com/synthesis/3-nitrosalicylic-acid.htm
https://prepchem.com/synthesis-of-3-nitrosalicylic-acid/
https://www.chemicalbook.com/SpectrumEN_164915-53-1_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_164915-53-1_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. researchgate.net [researchgate.net]

16. chemicalbook.com [chemicalbook.com]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Nitrosalicylic Acid Sodium Salt molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576111#3-nitrosalicylic-acid-sodium-salt-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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